Cas no 1254118-09-6 (3-{[1,1'-Biphenyl]-3-yl}benzoic acid)

• Product Name: 3-{[1,1'-Biphenyl]-3-yl}benzoic acid
• CAS No: 1254118-09-6
• Molecular Formula: C₁₉H₁₄O₂
• Molecular Weight: 274.313265323639
• CID: 6174934
• PubChem ID: 66817090

3-{[1,1'-Biphenyl]-3-yl}benzoic acid Properties

Names and Identifiers

• 1254118-09-6
• BDBM50206629
• CHEMBL3947833
• EN300-1585810
• 3-{[1,1'-biphenyl]-3-yl}benzoic acid
• SCHEMBL849169

• InChIKey： WWQVEABXXCZNCC-UHFFFAOYSA-N
• Inchi： 1S/C19H14O2/c20-19(21)18-11-5-10-17(13-18)16-9-4-8-15(12-16)14-6-2-1-3-7-14/h1-13H,(H,20,21)
• SMILES： OC(C1=CC=CC(=C1)C1C=CC=C(C2C=CC=CC=2)C=1)=O

Computed Properties

• Exact Mass: 274.099379685g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 274.099379685g/mol
• Heavy Atom Count: 21
• Complexity: 346
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives M-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls M-terphenyls